Cas no 862729-18-8 (7H-Pyrrolo[2,3-d]pyrimidine-7-acetonitrile, 4-amino-5-iodo-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine-7-acetonitrile, 4-amino-5-iodo-
• CAS No: 862729-18-8
• MF: C₈H₆IN₅
• MW: 299.071212291718
• CID: 1847932
• Update Time: 2024-11-26

7H-Pyrrolo[2,3-d]pyrimidine-7-acetonitrile, 4-amino-5-iodo- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine-7-acetonitrile, 4-amino-5-iodo-

• Inchi： 1S/C8H6IN5/c9-5-3-14(2-1-10)8-6(5)7(11)12-4-13-8/h3-4H,2H2,(H2,11,12,13)
• InChI Key： TZUIVNORPYPQPO-UHFFFAOYSA-N
• SMILES： C1=NC(N)=C2C(I)=CN(CC#N)C2=N1

Experimental Properties

• Density: 2.20±0.1 g/cm3(Predicted)
• Boiling Point: 524.5±50.0 °C(Predicted)
• pka: 4.47±0.30(Predicted)